(1-ethyl-1H-pyrazol-4-yl)methanesulfonamide

• Molecular Formula: C6H11N3O2S
• Molecular Weight: 189.24 g/mol
• SMILES: CCN1C=C(C=N1)CS(=O)(=O)N
• InChI: InChI=1S/C6H11N3O2S/c1-2-9-4-6(3-8-9)5-12(7,10)11/h3-4H,2,5H2,1H3,(H2,7,10,11)
• InChIKey: STDZPVZQKPDSDP-UHFFFAOYSA-N

(1-Ethyl-1H-pyrazol-4-yl)methanesulfonamide: Core Properties and Compound Class

(1-ethyl-1H-pyrazol-4-yl)methanesulfonamide (CAS 1248949-21-4) is a small-molecule sulfonamide characterized by a 1-ethylpyrazole core linked to a methanesulfonamide group at the 4-position . It belongs to the class of N-alkylpyrazole sulfonamides, which are frequently employed as synthetic intermediates, fragment-like scaffolds, and bioisosteres in medicinal chemistry. Its molecular formula is C₆H₁₁N₃O₂S with a molecular weight of 189.24 g/mol . Unlike more complex, target-specific analogs, this compound is primarily valued as a versatile building block, where its specific physicochemical profile, dictated by the N-ethyl substituent, can subtly but meaningfully influence the properties of downstream candidates.

Scaffold N-alkylpyrazole methanesulfonamide

Role Fragment-like building block / bioisostere

Impact N-ethyl substituent subtly tunes LogP, HBD, and ligand efficiency

Analog Substitution Risks for (1-Ethyl-1H-pyrazol-4-yl)methanesulfonamide

The assumption that any N-alkyl-pyrazole methanesulfonamide can be freely substituted overlooks the profound impact of small structural changes on physicochemical properties crucial for fragment-based drug discovery. For example, the difference between an N-ethyl and an N-methyl substituent leads to a measurable shift in lipophilicity (LogP), hydrogen bonding, and molecular topology . These differences directly affect logD-dependent biological assays, potentially altering membrane permeability, metabolic stability, and target off-rates. Substituting analogs without rigorous verification of these properties risks introducing systematic errors into structure-activity relationship (SAR) studies, delaying projects and increasing procurement costs due to failed assays.

N-methyl analog

A single methylene group difference shifts LogP by ~1.3 units, potentially altering passive permeability and assay outcomes.

N-des-ethyl analog

An additional hydrogen bond donor changes polar surface topology, which may modify binding orientation and CNS penetration profiles.

Heavier/larger analogs

Larger N-alkyl groups can reduce ligand efficiency and deviate from fragment-like property space without predictable SAR transfer.

Differentiation from Closest Analogs

Lipophilicity Increase Versus N-Methyl Analog

The target compound demonstrates a significant increase in predicted lipophilicity (LogP) compared to its closest analog, (1-methyl-1H-pyrazol-4-yl)methanesulfonamide. This quantitative difference is critical for modulating membrane permeability and non-specific binding in biological assays .

LogP difference

Reported

Δ LogP ≈ +1.30 (-0.3085 vs -1.611, predicted)

Supports lipophilicity-dependent permeability review

Vendor-calculated values; experimental confirmation advised

Evidence Dimension	Lipophilicity (Predicted LogP/ALogP)
Target Compound Data	LogP = -0.3085 (Source: leyan.com)
Comparator Or Baseline	(1-methyl-1H-pyrazol-4-yl)methanesulfonamide, LogP = -1.611 (Source: chembase.cn)
Quantified Difference	Δ LogP ≈ +1.30
Conditions	Values are vendor-published predicted LogP, aiding comparison despite varied computational methods.

Why This Matters

A LogP difference of over one unit can translate to significantly different pharmacokinetic properties, making the ethyl analog preferable when higher passive permeability or target engagement in lipophilic environments is required.

Topological Polar Surface Area and Hydrogen Bond Profile

The target compound has a defined topological polar surface area (TPSA) of 77.98 Ų with 1 hydrogen bond donor and 4 acceptors. This contrasts with the N-des-ethyl analog, (1H-pyrazol-4-yl)methanesulfonamide, which possesses an additional hydrogen bond donor. The precise geometry of the ethyl-substituted sulfonamide core is critical in fragment binding, as it removes a potential donor site and adjusts the 3D orientation of the acceptor .

H-bond donors

Class-level

Target: HBD = 1, TPSA = 77.98 Ų N-des-ethyl: HBD = 2, TPSA similar

Alters passive permeability and binding topology

Calculated descriptors; class-level inference

Evidence Dimension	Topological Polar Surface Area (TPSA) and H-bond Donors
Target Compound Data	TPSA = 77.98 Ų; HBD = 1; HBA = 4 (Source: leyan.com)
Comparator Or Baseline	(1H-pyrazol-4-yl)methanesulfonamide (N-des-ethyl), TPSA expected to be similar, but HBD = 2; HBA = 4 (based on structure)
Quantified Difference	Decrease of 1 hydrogen bond donor atom resulting in a more confined polar surface, likely improving passive permeability.
Conditions	Data obtained from vendor-published calculated physicochemical properties on product specification pages.

Why This Matters

Reducing the hydrogen bond donor count by one is a well-established strategy in medicinal chemistry to improve oral bioavailability and CNS penetration, giving the N-ethyl variant a differentiated profile from its N-unsubstituted analog.

Molecular Weight and Ligand Efficiency

With a molecular weight of 189.24 g/mol, (1-ethyl-1H-pyrazol-4-yl)methanesulfonamide offers a distinct balance of size and functionality compared to the smaller methyl analog (175.21 g/mol) and larger, more elaborated derivatives . In fragment-based screening, this incremental increase in molecular weight ('heavy atom count') from the methyl to ethyl derivative can be decisive for sampling chemical space while maintaining ligand efficiency during hit-to-lead optimization [1].

MW increment

Reported

Δ MW = +14.03 g/mol (189.24 vs 175.21)

Methylene group addition supports fragment growing with minimal LE penalty

Supplier data and literature rule-of-three context

Evidence Dimension	Molecular Weight
Target Compound Data	189.24 g/mol (Source: angenechem.com)
Comparator Or Baseline	(1-methyl-1H-pyrazol-4-yl)methanesulfonamide: 175.21 g/mol (Source: chembase.cn)
Quantified Difference	Δ MW = +14.03 g/mol
Conditions	Data from commercial supplier product specification sheets, listing exact molecular weights.

Why This Matters

This ~14 Da increase corresponds to a single methylene group, providing a strategic step in fragment growing with minimal penalty to ligand efficiency, unlike heavier modifications.

• [1] Congreve, M.; Carr, R.; Murray, C.; Jhoti, H. A 'Rule of Three' for fragment-based lead discovery? Drug Discov. Today 2003, 8 (19), 876-877. View Source

Purity and Availability Profile

Consistent vendor-reported purity is crucial for data reproducibility. The target compound is readily available at a guaranteed purity of 95% from multiple suppliers, with batch-specific certificates of analysis . In contrast, rarer or custom-synthesized analogs, such as (1-cyclopropyl-1H-pyrazol-4-yl)methanesulfonamide, often involve longer lead times and higher costs, with variable purity between labs, introducing significant noise in biological assays.

Purity & supply

Supplier review

95% purity, multi-vendor catalog availability

Reduces experimental variability in screening campaigns

Batch-specific COA recommended for reproducible results

Evidence Dimension	Commercial Purity and Catalog Availability
Target Compound Data	Purity: 95% (standard catalog item from Leyan, Angenechem)
Comparator Or Baseline	Custom-synthesized analogs (e.g., N-cyclopropyl derivative): No standard purity guarantee; variable synthesis yields.
Quantified Difference	Not quantitatively comparable; reflects supply chain robustness.
Conditions	Information from product pages of established chemical suppliers.

Why This Matters

A reliable source of high-purity compound reduces experimental variability and avoids resource-draining purification by the end-user, justifying its selection for large-scale screening campaigns.

Optimal Procurement Scenarios

Fragment-Based Lead Discovery with Balanced Lipophilicity

In fragment screening libraries, this compound fills a specific niche. Its LogP of -0.3085 positions it in a favorable range for aqueous solubility while providing enough lipophilic character for target engagement, unlike the more hydrophilic methyl analog (LogP -1.611) . This balance is ideal for initial hits in targets with shallow hydrophobic pockets where overly lipophilic fragments would not be tolerated.

CNS-Penetrant Compound Optimization Scaffold

The reduced hydrogen bond donor count (HBD=1) relative to N-unsubstituted pyrazole sulfonamides (HBD=2) makes this compound a preferred starting point for designing central nervous system (CNS) drugs. Its TPSA of 77.98 Ų and low HBD profile are consistent with properties required for crossing the blood-brain barrier, a key differentiator supported by its physicochemical data .

Fragment Growing Toward Autotaxin Modulators

The 1-ethylpyrazole motif is a recognized component in known autotaxin inhibitors, and this sulfonamide serves as a minimal model for exploring the hydrogen-bonding and hydrophobic requirements of the ATX binding pocket. Procuring this specific compound enables SAR studies where the incremental impact of the N-ethyl group on ATX inhibition can be systematically and reliably assessed [1].

High-Throughput Screening with High-Purity Building Blocks

For laboratories conducting large-scale HTS, supply chain reliability is paramount. With a guaranteed purity of 95% and instant availability from major vendors, this compound minimizes assay interference from impurities and avoids the scheduling risks associated with synthesizing rarer analogs. This operational efficiency directly stems from its established commercial status .

Application

Selection Property

Validation Focus

Fragment-based lead discovery

Balanced predicted lipophilicity profile

Solubility and target engagement assessment

CNS drug candidate research

Reduced hydrogen bond donor count

Blood-brain barrier penetration potential

Autotaxin inhibitor SAR studies

1-ethylpyrazole core motif

ATX binding pocket hydrogen-bond mapping

High-throughput screening supply

High guaranteed purity and catalog availability

Assay reproducibility and impurity control

• [1] Selective Inhibition of Autotaxin Is Efficacious in Mouse Models of Liver Fibrosis. J. Med. Chem. 2025, Article ASAP. (Features 1-ethyl-1H-pyrazol-4-yl containing PAT-505). View Source